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Compound of Interest

Compound Name: 2-Pyridinemethanol hydrochloride
CAS No.: 6329-89-1
Cat. No.: B1601440
Get Quote
. J

CAS: 6329-89-1 | Formula: CeHsCINO | M.W.: 145.59 g/mol Synonyms: 2-
(Hydroxymethyl)pyridine hydrochloride; Pyridin-2-ylmethanol hydrochloride.

Part 1: Core Directive & Risk Profile
The "Why" of Hazard Management

As a Senior Application Scientist, it is critical to understand that 2-Pyridinemethanol
Hydrochloride is not just a simple salt. It acts as a bifunctional intermediate: it possesses a
basic pyridine ring (protonated) and a primary alcohol tail.

In drug discovery (e.g., TRPV3 antagonists) and ligand synthesis, this compound is frequently
converted into 2-chloromethylpyridine hydrochloride via thionyl chloride. Crucial Insight: While
the starting material (2-pyridinemethanol HCI) is a moderate irritant, its downstream product
(the chloromethyl derivative) is a potent alkylating agent with nitrogen-mustard-like properties.
Therefore, safety protocols must account for the entire synthetic workflow, not just the isolated
starting material.

Toxicological & Physical Matrix
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Parameter Specification | Hazard Logic

) White to off-white crystalline solid. Highly
Physical State )
Hygroscopic.

Warning. Acute Tox. 4 (Oral), Skin Irrit. 2, Eye
Irrit. 2A, STOT SE 3.

GHS Classification

LD50 (Oral, Rat): ~1000-1500 mg/kg
Kev Toxicit (Estimated from free base data).The
ey Toxici
Y Y hydrochloride moiety adds corrosive potential to

mucous membranes.

Respiratory system (inhalation of dust), Central
Target Organs .
Nervous System (high doses).

N Thermal decomposition releases HCI gas
Decomposition _ .
(corrosive) and NOx (toxic).

Part 2: Occupational Hygiene & Engineering

Controls
Engineering Control Logic

Do not rely solely on PPE.[1] The hygroscopic nature of this salt means it will clump and
potentially aerosolize as heavy dust during weighing.

o Primary Barrier: All weighing and transfer operations must occur inside a Chemical Fume
Hood or Powder Weighing Station with a face velocity of 80—-100 fpm.

o Atmosphere Control: Due to its hygroscopicity, store and handle under inert atmosphere
(Nitrogen/Argon) if precise stoichiometry is required for subsequent sensitive catalysis (e.g.,
Pd-catalyzed coupling).

Personal Protective Equipment (PPE) Selection

e Hand Protection: Nitrile gloves (0.11 mm minimum) are sufficient for incidental contact.
However, if using in conjunction with Thionyl Chloride (SOCIz), double-gloving with a Silver
Shield® or Viton® underlayer is mandatory due to the permeation risk of the reagents.
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o Respiratory Protection: If working outside a hood (not recommended), use a P95/P100
particulate respirator. The HCI component can sublime; a full-face respirator with acid gas
cartridges is required for spill cleanup.

Part 3: Emergency Response Protocols
Exposure Response Workflow

 Inhalation: Immediate removal to fresh air.[1] Mechanism: The HCI salt dissociates on moist
mucous membranes, causing immediate acid irritation.

o Skin Contact: Wash with soap and water for 15 minutes.[1] Contraindication: Do not use
organic solvents (ethanol/DMSO) to wash skin; this enhances transdermal absorption of the
pyridine moiety.

o Eye Contact: Flush for 15 minutes. Note: The pH of the eye fluid will drop rapidly; immediate
irrigation is vital to prevent corneal opacity.

Spill Management (The Neutralization Logic)

Scenario: A 509 bottle drops and shatters.

Evacuate the immediate area to let dust settle.

Don PPE: Goggles, Nitrile gloves, N95 mask.

Neutralize: Do not just sweep. Cover the spill with Sodium Bicarbonate (NaHCOs) or a 1:1
mixture of sand and soda ash.

o Why? This neutralizes the hydrochloride acid component immediately, preventing HCI gas
release during disposal.

Collect: Sweep the neutralized paste/powder into a hazardous waste container labeled
"Organic Solid with Acid Residue."

Part 4: Synthesis & Stability (Field-Proven Insights)
The "Hidden" Hazard in Synthesis
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Researchers often use this compound to synthesize ligands or drugs. The most common
reaction involves converting the alcohol group to a chloride.

Critical Warning: The reaction of 2-pyridinemethanol HCI with Thionyl Chloride (SOCIz)
generates 2-Chloromethylpyridine HCI.

e Risk: 2-Chloromethylpyridine is unstable as a free base (it self-polymerizes explosively) and
is a potent vesicant (blister agent) even as a salt.

» Protocol: When performing this transformation, ensure the reaction vessel is vented through
a caustic scrubber (NaOH trap) to capture evolved SOz and HCI gases.

Storage & Incompatibility[2]

o Hygroscopicity: Store in a desiccator. Moisture absorption alters the molecular weight,
ruining stoichiometric precision in synthesis.

e Incompatibilities:
o Strong Oxidizers: Risk of fire/explosion.

o Strong Bases: Exothermic deprotonation releases the free base (2-pyridinemethanol),
which is a liquid and may alter the physical containment requirements.

Part 5: Visualizations
Diagram 1: Exposure & Spill Decision Tree

This workflow dictates the logical response to physical exposure or laboratory spills.
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Caption: Decision logic for immediate response to 2-Pyridinemethanol HCI incidents,

emphasizing neutralization.

Diagram 2: Synthetic Hazard Pathway

This diagram illustrates the escalation of risk when this compound is used in common drug

development workflows.
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Caption: Risk escalation pathway during the conversion of 2-Pyridinemethanol HCI to its
chloromethyl derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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